Cas no 153221-24-0 ((4AS,7R,8AS)-9,9-DIMETHYLTETRAHYDRO-4H-4A,7-METHANOBENZO[C][1,2]OXAZIRENO[2,3-B]ISOTHIAZOLE 3,3-DIOXIDE)

(4AS,7R,8AS)-9,9-DIMETHYLTETRAHYDRO-4H-4A,7-METHANOBENZO[C][1,2]OXAZIRENO[2,3-B]ISOTHIAZOLE 3,3-DIOXIDE structure
153221-24-0 structure
Product Name:(4AS,7R,8AS)-9,9-DIMETHYLTETRAHYDRO-4H-4A,7-METHANOBENZO[C][1,2]OXAZIRENO[2,3-B]ISOTHIAZOLE 3,3-DIOXIDE
CAS No:153221-24-0
MF:C10H15NO3S
MW:229.296001672745
CID:4604398
PubChem ID:572659
Update Time:2024-11-06

(4AS,7R,8AS)-9,9-DIMETHYLTETRAHYDRO-4H-4A,7-METHANOBENZO[C][1,2]OXAZIRENO[2,3-B]ISOTHIAZOLE 3,3-DIOXIDE Chemical and Physical Properties

Names and Identifiers

    • (4AR,7S,8AR)-9,9-DIMETHYLTETRAHYDRO-4H-4A,7-METHANOBENZO[C][1,2]OXAZIRENO[2,3-B]ISOTHIAZOLE 3,3-DIOXIDE
    • 4H-4a,7-Methanooxazirino[3,2-i][2,1]benzisothiazole, tetrahydro-9,9-dimethyl-, 3,3-dioxide, (4aR,7S,8aR)-rel-
    • AKOS015920326
    • (4AS,7R,8aS)-9,9-Dimethyltetrahydro-4H-4a,7-methanobenzo-[c][1,2]oxazireno[2,3-b]isothiazole 3,3-dioxide
    • EN300-6480222
    • camphor-sulfonyloxaziridine
    • (1S,6S,8R)-11,11-dimethyl-5-oxa-3
    • CS-W008074
    • (1S)-(10-Camphorsulfonyl)oxaziridine
    • (2R,8aS)-(+)-(Camphorylsulfonyl)oxaziridine
    • 153221-24-0
    • (+)-(2r,8as)-(camphorsulfonyl)oxaziridine
    • SCHEMBL24776681
    • F19978
    • (S)-(+)-(CAMPHORYLSULFONYL)OXAZIRIDINE
    • (1S,6S,8R)-11,11-dimethyl-5-oxa-3lambda6-thia-4-azatetracyclo[6.2.1.0^{1,6}.0^{4,6}]undecane-3,3-dione
    • (camphorylsul-fonyl)oxaziridine
    • E?-thia-4-azatetracyclo[6.2.1.0?,?.0?,?]undecane-3,3-dione
    • (4aS,7R,8aS)-9,9-Dimethyltetrahydro-4H-4a,7-methanobenzo[c][1,2]oxazireno[2,3-b]isothiazole 3,3-dioxide
    • 104322-63-6
    • (1S)-(+)-2,N-Epoxy-exo-10,2-bornanesultam
    • (1S)-(+)-(10-Camphorsulfonyl)oxaziridine
    • (4AS,7R,8AS)-9,9-DIMETHYLTETRAHYDRO-4H-4A,7-METHANOBENZO[C][1,2]OXAZIRENO[2,3-B]ISOTHIAZOLE 3,3-DIOXIDE
    • Inchi： 1S/C10H15NO3S/c1-8(2)7-3-4-9(8)6-15(12,13)11-10(9,5-7)14-11/h7H,3-6H2,1-2H3/t7-,9+,10+,11?/m1/s1
    • InChI Key： GBBJBUGPGFNISJ-YDQXZVTASA-N
    • SMILES： S1(=O)(=O)C[C@@]23C(C)(C)[C@@]([H])(C[C@@]42ON14)CC3

Computed Properties

  • Exact Mass: 229.07726451g/mol
  • Monoisotopic Mass: 229.07726451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 58.1Ų

(4AS,7R,8AS)-9,9-DIMETHYLTETRAHYDRO-4H-4A,7-METHANOBENZO[C][1,2]OXAZIRENO[2,3-B]ISOTHIAZOLE 3,3-DIOXIDE Pricemore >>

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(4AS,7R,8AS)-9,9-DIMETHYLTETRAHYDRO-4H-4A,7-METHANOBENZO[C][1,2]OXAZIRENO[2,3-B]ISOTHIAZOLE 3,3-DIOXIDE Related Literature

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